Centrolobine
Centrolobine
Centrolobine is a diarylheptanoid.
Brand Name:
Vulcanchem
CAS No.:
1484-91-9
VCID:
VC20934297
InChI:
InChI=1S/C20H24O3/c1-22-18-13-8-16(9-14-18)20-4-2-3-19(23-20)12-7-15-5-10-17(21)11-6-15/h5-6,8-11,13-14,19-21H,2-4,7,12H2,1H3/t19-,20+/m1/s1
SMILES:
COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O
Molecular Formula:
C20H24O3
Molecular Weight:
312.4 g/mol
Centrolobine
CAS No.: 1484-91-9
Cat. No.: VC20934297
Molecular Formula: C20H24O3
Molecular Weight: 312.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Centrolobine is a diarylheptanoid. |
|---|---|
| CAS No. | 1484-91-9 |
| Molecular Formula | C20H24O3 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | 4-[2-[(2R,6S)-6-(4-methoxyphenyl)oxan-2-yl]ethyl]phenol |
| Standard InChI | InChI=1S/C20H24O3/c1-22-18-13-8-16(9-14-18)20-4-2-3-19(23-20)12-7-15-5-10-17(21)11-6-15/h5-6,8-11,13-14,19-21H,2-4,7,12H2,1H3/t19-,20+/m1/s1 |
| Standard InChI Key | VKLGDLFSGNHXAV-UXHICEINSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)[C@@H]2CCC[C@@H](O2)CCC3=CC=C(C=C3)O |
| SMILES | COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O |
| Canonical SMILES | COC1=CC=C(C=C1)C2CCCC(O2)CCC3=CC=C(C=C3)O |
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